Cas no 58511-09-4 (Pentanoic acid, 2,5-diisothiocyanato-, ethyl ester)

Pentanoic acid, 2,5-diisothiocyanato-, ethyl ester structure
58511-09-4 structure
Product Name:Pentanoic acid, 2,5-diisothiocyanato-, ethyl ester
CAS No:58511-09-4
MF:C9H12N2O2S2
MW:244.333779335022
CID:341811
PubChem ID:71443507
Update Time:2025-04-19

Pentanoic acid, 2,5-diisothiocyanato-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 2,5-diisothiocyanato-, ethyl ester
    • ethyl 2,5-diisothiocyanatopentanoate
    • 58511-09-4
    • DTXSID30852332
    • Ethyl N~2~,N~5~-bis(sulfanylidenemethylidene)ornithinate
    • Inchi: 1S/C9H12N2O2S2/c1-2-13-9(12)8(11-7-15)4-3-5-10-6-14/h8H,2-5H2,1H3
    • InChI Key: MCBVRFGJMKTCTD-UHFFFAOYSA-N
    • SMILES: S=C=NC(C(=O)OCC)CCCN=C=S

Computed Properties

  • Exact Mass: 244.03416
  • Monoisotopic Mass: 244.03401998g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • PSA: 51.02
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